Cas no 223127-51-3 (Methyl 4-(5-nitropyridin-2-yl)benzoate)

Methyl 4-(5-nitropyridin-2-yl)benzoate is a nitro-substituted pyridine derivative with applications in organic synthesis and pharmaceutical research. Its structure combines a benzoate ester and a nitropyridine moiety, making it a versatile intermediate for constructing complex heterocyclic compounds. The nitro group enhances reactivity, facilitating further functionalization through reduction or substitution reactions. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its well-defined molecular architecture is particularly useful in medicinal chemistry for designing biologically active molecules. The ester group also offers flexibility for hydrolysis or transesterification, broadening its utility in diverse chemical transformations.

Methyl 4-(5-nitropyridin-2-yl)benzoate structure

223127-51-3 structure

Product name:Methyl 4-(5-nitropyridin-2-yl)benzoate

CAS No:223127-51-3

MF:C₁₃H₁₀N₂O₄

MW:258.229503154755

MDL:MFCD06200961

CID:1083945

PubChem ID:2763870

Methyl 4-(5-nitropyridin-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(5-nitropyridin-2-yl)benzoate
- Methyl 4-(5-nitro-2-pyridinyl)benzenecarboxylate
- 223127-51-3
- 3Y-0719
- Methyl 4-(5-nitropyridin-2-yl)benzenecarboxylate
- methyl4-(5-nitropyridin-2-yl)benzoate
- J-522248
- CS-0323960
- MFCD06200961
- DTXSID80377181
- YIA12751
- AKOS005070373
- MDL： MFCD06200961
- Inchi： InChI=1S/C13H10N2O4/c1-19-13(16)10-4-2-9(3-5-10)12-7-6-11(8-14-12)15(17)18/h2-8H,1H3
- InChI Key： XRRFJUHQTAZVKU-UHFFFAOYSA-N
- SMILES： COC(=O)C1=CC=C(C=C1)C2=NC=C(C=C2)[N+](=O)[O-]

Computed Properties

Exact Mass: 258.06405680g/mol
Monoisotopic Mass: 258.06405680g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 334
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 85Å²

Experimental Properties

Melting Point: 198-200°C

Methyl 4-(5-nitropyridin-2-yl)benzoate Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

Methyl 4-(5-nitropyridin-2-yl)benzoate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	044355-1g	Methyl 4-(5-nitro-2-pyridinyl)benzenecarboxylate, >95%	223127-51-3	>95%	1g	$454.00	2023-09-09
A2B Chem LLC	AF29437-1mg	Methyl 4-(5-nitro-2-pyridinyl)benzenecarboxylate	223127-51-3	>95%	1mg	$201.00	2024-04-20
A2B Chem LLC	AF29437-50g	Methyl 4-(5-nitro-2-pyridinyl)benzenecarboxylate	223127-51-3	>95%	50g	$8028.00	2024-04-20
A2B Chem LLC	AF29437-25g	Methyl 4-(5-nitro-2-pyridinyl)benzenecarboxylate	223127-51-3	>95%	25g	$4481.00	2024-04-20
A2B Chem LLC	AF29437-5mg	Methyl 4-(5-nitro-2-pyridinyl)benzenecarboxylate	223127-51-3	>95%	5mg	$214.00	2024-04-20
Chemenu	CM309105-1g	Methyl 4-(5-nitropyridin-2-yl)benzoate	223127-51-3	95%	1g	$424	2021-08-18
Apollo Scientific	OR14227-500mg	Methyl 4-(5-nitropyridin-2-yl)benzenecarboxylate	223127-51-3		500mg	£207.00	2024-05-22
Apollo Scientific	OR14227-1g	Methyl 4-(5-nitropyridin-2-yl)benzenecarboxylate	223127-51-3		1g	£278.00	2024-05-22
Chemenu	CM309105-1g	Methyl 4-(5-nitropyridin-2-yl)benzoate	223127-51-3	95%	1g	$424	2022-06-11
A2B Chem LLC	AF29437-5g	Methyl 4-(5-nitro-2-pyridinyl)benzenecarboxylate	223127-51-3	>95%	5g	$1328.00	2024-04-20